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Compound of Interest

Disodium;3,5-disulfobenzene-1,2-
Compound Name: ,
diolate

cat. No.: B1681039

In-Depth Technical Guide: Tiron (CAS 149-45-1)

An Essential Guide for Researchers on the Solubility, Handling, and Application of Tiron

This document provides a comprehensive technical overview of Tiron (CAS 149-45-1), a
versatile chelating agent and colorimetric indicator. It is intended for researchers, scientists,
and professionals in drug development and analytical chemistry who utilize this compound in
their work. This guide details its physicochemical properties, with a focus on solubility, and
provides explicit instructions for safe handling and experimental use.

Chemical Identity

Tiron is the common name for 4,5-Dihydroxy-1,3-benzenedisulfonic acid disodium salt.[1][2] It
is a white to off-white crystalline powder that is widely used in analytical chemistry as a metal
indicator and in biological research as a superoxide scavenger.[3][4]
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Identifier Value

CAS Number 149-45-1[1][2][5]

4,5-Dihydroxy-1,3-benzenedisulfonic acid

disodium salt, Sodium pyrocatechol-3,5-

Synonyms ) o )
disulfonate, Disodium 4,5-dihydroxybenzene-
1,3-disulfonate[1][6][7]
Molecular Formula CeHaNa20sS:2 (anhydrous basis)[5]
Molecular Weight 314.20 g/mol (anhydrous basis)[1][5]
White to off-white or light tan powder/crystal[3]
Appearance

[4](8]

Solubility Profile

Tiron is well-regarded for its high agqueous solubility, a critical feature for its application in
various assays and titrations.[3] Its solubility in organic solvents is limited. The quantitative
solubility data is summarized below.

Solvent Temperature (°C) Solubility
Water 20 1350 g/L
Alcohol Not Specified Slightly Soluble

Note: The compound is hygroscopic and should be stored in a dry environment.[9]

Handling and Safety Instructions

Proper handling of Tiron is essential to ensure laboratory safety. The compound is classified as
a skin and eye irritant. Adherence to the following protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.
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o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[7]

» Respiratory Protection: In case of insufficient ventilation or dust generation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1][7]

Safe Handling and Storage

o Handling: Use with adequate ventilation to minimize dust generation and accumulation.[1][7]
Avoid contact with eyes, skin, and clothing.[7] Do not ingest or inhale.[1] Wash hands
thoroughly after handling.[7][10]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][7]
Keep the container tightly closed when not in use.[1][7][10] The material is hygroscopic and
should be protected from moisture.[10]

First Aid Measures

In the event of exposure, immediate action is critical. The following diagram outlines the
appropriate response protocol.
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Exposure Event

Exposure Occurs

Immediate"First Aid Response

Y Y

Skin Contact Eye Contact Inhalation Ingestion l

l Proceduresi

Flush skin with plenty of water Flush eyes with plenty of water
for at least 15 minutes. for at least 15 minutes.
Remove contaminated clothing. Lift upper/lower eyelids.

Do NOT induce vomiting.

Vilon7e st fitest & Rinse mouth with water.

If not breathing, give artificial respiration.

Drink 2-4 cups of water or milk.

Follow-Up

Get Medical Aid

A

Click to download full resolution via product page

Caption: First aid protocol for Tiron exposure.

Experimental Protocols & Applications

Tiron is primarily used as a sensitive indicator for the complexometric titration of various metal
ions, such as iron and titanium.[2] It forms stable, colored complexes with these ions, allowing
for accurate endpoint determination. It also functions as a superoxide scavenger in cellular
studies.[4]

General Workflow for Complexometric Titration

The following diagram illustrates a typical experimental workflow for using Tiron as an indicator
in the determination of a metal ion (e.g., Fe3*) via titration with a chelating agent like EDTA.
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6. Calculation
(Determine metal ion concentration)

1. Sample Preparation
(Dissolve analyte containing metal ion)

2. pH Adjustment
(Adjust to optimal pH for complex formation)

3. Add Tiron Indicator
(Solution develops a specific color)

4. Titration
(Add EDTA solution dropwise from burette)

5. Endpoint Detection
(Observe sharp color change)

Endpoint is reached when all
metal is chelated by EDTA,

freeing Tiron and changing color. Pl EERE s

Initial solution is colored T ]

Key Observations

Click to download full resolution via product page

Caption: Workflow for a typical complexometric titration using Tiron.
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This generalized protocol serves as a foundation for more specific assay development. The
exact pH, concentrations, and choice of titrant will depend on the specific metal ion being
analyzed. Researchers should consult established analytical chemistry literature for detailed,
validated methods for their specific analyte of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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